2-(Trifluoromethyl)pyridin-3-amine
Overview
Description
“2-(Trifluoromethyl)pyridin-3-amine” is a chemical compound with the molecular formula C6H5F3N2 . It is also known as "2-Amino-6-(trifluoromethyl)pyridine" .
Synthesis Analysis
The synthesis of “2-(Trifluoromethyl)pyridin-3-amine” involves several steps. For instance, one method involves a Pd-catalyzed coupling reaction . Another method involves a stepwise liquid-phase/vapor–phase synthesis .Molecular Structure Analysis
The molecular structure of “2-(Trifluoromethyl)pyridin-3-amine” consists of a pyridine ring with an amino group at the 3rd position and a trifluoromethyl group at the 2nd position .Chemical Reactions Analysis
The chemical reactions involving “2-(Trifluoromethyl)pyridin-3-amine” are diverse. For instance, it has been used as a reactant in the synthesis of novel imidazo [1,2-a]pyridine-coumarin hybrid molecules . It has also been used in the synthesis of fluazinam .Physical And Chemical Properties Analysis
“2-(Trifluoromethyl)pyridin-3-amine” is a solid with a melting point of 85-89 °C . Its molecular weight is 162.11 . The compound’s unique physicochemical properties are thought to be due to the combination of the unique properties of the fluorine atom and the unique characteristics of the pyridine moiety .Scientific Research Applications
Agrochemicals
Trifluoromethylpyridine (TFMP) derivatives, including 2-(Trifluoromethyl)pyridin-3-amine, are widely used in the agrochemical industry . They are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceuticals
Several TFMP derivatives are used in the pharmaceutical industry . Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Medicine
In the veterinary industry, two products containing the TFMP moiety have been granted market approval . These products are used to treat various conditions in animals.
Synthesis of Organic Compounds
2-(Trifluoromethyl)pyridin-3-amine is used in the synthesis of organic compounds . For example, it may be used in the preparation of 5,5’-bis(trifluoromethyl)-2,2’-bipyridine, via a modified Ullmann reaction .
Development of Fluorinated Organic Chemicals
The development of fluorinated organic chemicals is an increasingly important research topic . The effects of fluorine and fluorine-containing moieties on the biological activities and physical properties of compounds have earned fluorine a unique place in the arsenal of the discovery chemist .
PI3K Inhibitors
PI3Ks are a type of lipid kinase involved in cell proliferation, apoptosis, motility, and cell invasion, as well as glucose metabolism . Alpelisib, a PI3K inhibitor, contains trifluoromethyl alkyl substituted pyridine, aminothiazole, and pyrrolidine carboxamide moieties attached through urea linkage .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridine derivatives have been used in the protection of crops from pests . They have also been used in the pharmaceutical and veterinary industries .
Mode of Action
It’s known that trifluoromethylpyridine derivatives have unique physicochemical properties due to the combination of the fluorine atom and the characteristics of the pyridine moiety . These properties may influence their interaction with their targets.
Biochemical Pathways
It’s known that trifluoromethylpyridine derivatives have been used in the synthesis of various ligands . This suggests that they may play a role in the regulation of biochemical pathways involved in ligand-receptor interactions.
Pharmacokinetics
The unique physicochemical properties of trifluoromethylpyridine derivatives, such as their stability and reactivity, may influence their pharmacokinetic properties .
Result of Action
It’s known that trifluoromethylpyridine derivatives have been used in the protection of crops from pests , suggesting that they may have pesticidal effects at the molecular and cellular levels.
Action Environment
The unique physicochemical properties of trifluoromethylpyridine derivatives may influence their stability and reactivity in different environmental conditions .
properties
IUPAC Name |
2-(trifluoromethyl)pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2/c7-6(8,9)5-4(10)2-1-3-11-5/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZKZVCLLDKWOKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70439540 |
Source
|
| Record name | 2-(trifluoromethyl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70439540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)pyridin-3-amine | |
CAS RN |
106877-32-1 |
Source
|
| Record name | 2-(trifluoromethyl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70439540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(trifluoromethyl)pyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine](/img/structure/B24477.png)
